
C.I. Direct Black 80 chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555772 Get Quote

An In-depth Technical Guide to C.I. Direct Black 80: Chemical Structure and Properties

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and analysis of C.I. Direct Black 80 (C.I. 31600), a trisazo dye widely used in the

textile, paper, and leather industries. This document is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed technical information

on this compound.

Chemical Identity and Structure
C.I. Direct Black 80 is a complex anionic dye characterized by three azo (-N=N-) groups,

which are responsible for its deep black color. Its large, planar molecular structure is

fundamental to its high affinity for cellulosic substrates.

Table 1: Chemical Identification of C.I. Direct Black 80
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Identifier Value

C.I. Name Direct Black 80[1]

C.I. Number 31600[1]

CAS Number 8003-69-8[1]

Molecular Formula C₃₆H₂₃N₈Na₃O₁₁S₃[1]

Molecular Weight 908.78 g/mol [1]

IUPAC Name

trisodium;6-amino-3-[[7-[[4-[(4-amino-7-

sulfonatonaphthalen-1-

yl)diazenyl]phenyl]diazenyl]-8-hydroxy-6-

sulfonatonaphthalen-2-yl]diazenyl]-4-

hydroxynaphthalene-2-sulfonate

The chemical structure of C.I. Direct Black 80 is provided below:

Click to download full resolution via product page

Caption: Chemical Structure of C.I. Direct Black 80.

Physicochemical and Spectroscopic Properties
C.I. Direct Black 80 is a bluish-black to black powder that is soluble in water, forming a blue-

black solution, and is insoluble in most organic solvents. Its properties are summarized in the

tables below.

Table 2: Physicochemical Properties of C.I. Direct Black 80
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Property Value

Appearance Bluish-black to black powder

Odor Odorless

Solubility in Water Soluble

Melting Point > 300 °C (> 572 °F)

Table 3: Spectroscopic Properties of C.I. Direct Black 80

Property Value

λmax (in water) ~599.8 nm

Synthesis of C.I. Direct Black 80
The synthesis of C.I. Direct Black 80 is a multi-step process involving a series of diazotization

and coupling reactions. While specific industrial protocols are proprietary, the general

manufacturing method involves the sequential reaction of several aromatic amine and naphthol

sulfonic acid derivatives.

A generalized synthetic pathway is illustrated below.
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Step 1: First Diazotization and Coupling

Step 2: Second Diazotization and Coupling

Step 3: Third Coupling

N-(4-aminophenyl)acetamide

Monoazo IntermediateDiazotization & Coupling

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

Disazo Intermediate

Hydrolysis, Diazotization & Coupling

5-Aminonaphthalene-2-sulfonic acid & 8-Aminonaphthalene-2-sulfonic acid

C.I. Direct Black 80

Coupling in alkaline conditions

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

Click to download full resolution via product page

Caption: Generalized synthetic pathway for C.I. Direct Black 80.

Mechanism of Action in Dyeing
C.I. Direct Black 80 is a "direct" dye, meaning it can be applied to cellulosic fibers like cotton

directly from an aqueous solution without the need for a mordant. Its affinity for these fibers is

governed by non-covalent interactions.

The primary intermolecular forces responsible for the substantivity of Direct Black 80 on

cellulose are:

Hydrogen Bonding: The numerous hydroxyl (-OH) groups on the cellulose polymer form

hydrogen bonds with the amino (-NH₂), hydroxyl (-OH), and azo (-N=N-) groups present in

the dye molecule.
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Van der Waals Forces: The large, planar aromatic structure of the dye allows for a large

surface area of contact with the linear cellulose chains, maximizing the cumulative effect of

these weak, short-range electrostatic attractions.

The dyeing process is influenced by factors such as electrolyte concentration, temperature,

and pH.

Dyeing Process on Cellulosic Fiber

Driving Intermolecular Forces

Direct Black 80 in Solution

Adsorption onto Fiber Surface

Cellulosic Fiber

Diffusion into Fiber Matrix

Fixation via Intermolecular Forces

Hydrogen Bonding Van der Waals Forces

Click to download full resolution via product page

Caption: Logical workflow of the direct dyeing mechanism.

Experimental Protocols
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Quantification of C.I. Direct Black 80 using UV-Vis
Spectroscopy
This protocol outlines the determination of the concentration of C.I. Direct Black 80 in an

aqueous solution.

Instrumentation: UV-Vis Spectrophotometer

Procedure:

Preparation of Standard Solutions: Prepare a stock solution of C.I. Direct Black 80 of a

known concentration (e.g., 1000 mg/L) in deionized water. From the stock solution,

prepare a series of standard solutions of decreasing concentrations.

Determination of λmax: Scan a standard solution across the visible spectrum (typically

400-800 nm) to determine the wavelength of maximum absorbance (λmax).

Calibration Curve: Measure the absorbance of each standard solution at λmax. Plot a

calibration curve of absorbance versus concentration.

Sample Measurement: Measure the absorbance of the unknown sample at λmax and

determine its concentration from the calibration curve.

Determination of Dye Adsorption Kinetics
This protocol is adapted from studies on the adsorption of C.I. Direct Black 80 onto cellulosic

biosorbents.

Materials: C.I. Direct Black 80, cellulosic substrate (e.g., cotton), constant temperature

shaker, centrifuge, UV-Vis spectrophotometer.

Procedure:

Prepare a dye solution of a known initial concentration (e.g., 50 mg/L).

Add a precise mass of the cellulosic substrate to a series of flasks containing the dye

solution (e.g., 20 g/L).
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Place the flasks in a constant temperature shaker (e.g., 25°C).

Withdraw aliquots at predetermined time intervals (e.g., 5, 10, 30, 60, 120, 180, 240, 360

min).

Separate the substrate from the solution by centrifugation.

Determine the remaining dye concentration in the supernatant using a UV-Vis

spectrophotometer.

Calculate the amount of dye adsorbed per unit mass of adsorbent (qt) at each time point.

Fit the data to kinetic models (e.g., pseudo-first-order, pseudo-second-order) to determine

the adsorption rate constants.
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Measure Supernatant Absorbance (UV-Vis)
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Caption: Experimental workflow for dye adsorption kinetics.
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Determination of Dye Exhaustion and Fixation
This is a general protocol for assessing dyeing performance on textile fabrics.

Materials: Fabric sample, laboratory dyeing machine, nonionic detergent, UV-Vis

spectrophotometer.

Procedure:

Dyeing: Perform the dyeing process in a laboratory dyeing machine with a known weight

of fabric, dye concentration, salt concentration, and at a specific temperature and time.

Retain a sample of the initial dyebath.

Exhaustion Measurement: After dyeing, measure the absorbance of the final dyebath to

determine the amount of dye that has been taken up by the fabric. The percentage of

exhaustion is calculated based on the initial and final dye concentrations in the bath.

Fixation Measurement: Thoroughly rinse the dyed fabric to remove loosely adhered dye.

Wash the fabric in a solution containing a nonionic detergent (e.g., 2 g/L) at a high

temperature (e.g., 95°C) for a set time (e.g., 15 min) to remove all unfixed dye. Repeat

until the washing liquor is clear.

Measure the absorbance of the combined washing liquor to determine the amount of

unfixed dye.

The percentage of fixation is calculated as the ratio of the amount of fixed dye to the

amount of exhausted dye.

Safety and Handling
C.I. Direct Black 80 is an industrial chemical and should be handled with appropriate safety

precautions. It may cause eye and respiratory tract irritation. As a powder, it can form explosive

dust clouds in the air. The primary long-term concern with azo dyes is their potential metabolic

conversion to aromatic amines, which may be carcinogenic. Always consult the Safety Data

Sheet (SDS) before handling this chemical.

Applications
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The primary applications of C.I. Direct Black 80 include:

Dyeing of cellulosic fibers such as cotton, rayon, and linen.

Coloration of paper and leather.

Conclusion
C.I. Direct Black 80 is a commercially significant trisazo dye with a well-understood

mechanism of action for dyeing cellulosic materials. Its properties and performance are dictated

by its complex chemical structure. The experimental protocols provided in this guide offer a

framework for the quantitative analysis of its dyeing characteristics. As with all azo dyes,

appropriate safety and handling procedures are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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